Cas no 933745-92-7 ((2,5,6-Trimethylpyrimidin-4-yl)acetic acid)

• Product Name: (2,5,6-Trimethylpyrimidin-4-yl)acetic acid
• CAS No: 933745-92-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2191697
• Update Time: 2023-08-07

(2,5,6-Trimethylpyrimidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,5,6-Trimethylpyrimidin-4-yl)-acetic acid
• (2,5,6-trimethylpyrimidin-4-yl)acetic acid
• (2,5,6-Trimethylpyrimidin-4-yl)acetic acid

• Inchi： 1S/C9H12N2O2/c1-5-6(2)10-7(3)11-8(5)4-9(12)13/h4H2,1-3H3,(H,12,13)
• InChI Key： WTYSGCZZMSVERK-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=C(C)N=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 63.1